Cas no 64240-50-2 (Acetic acid, [(1-naphthalenylmethyl)sulfonyl]-)

• Product Name: Acetic acid, [(1-naphthalenylmethyl)sulfonyl]-
• CAS No: 64240-50-2
• MF: C₁₃H₁₂O₄S
• MW: 264.296982765198
• CID: 1673907
• Update Time: 2024-08-30

Acetic acid, [(1-naphthalenylmethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(1-naphthalenylmethyl)sulfonyl]-
• Acetic acid, 2-[(1-naphthalenylmethyl)sulfonyl]-

• Inchi： 1S/C13H12O4S/c14-13(15)9-18(16,17)8-11-6-3-5-10-4-1-2-7-12(10)11/h1-7H,8-9H2,(H,14,15)
• InChI Key： WOKQCRNEBFNOIF-UHFFFAOYSA-N
• SMILES： C(O)(=O)CS(CC1=C2C(C=CC=C2)=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 264.04566

Experimental Properties

• Density: 1.401±0.06 g/cm3(Predicted)
• Melting Point: 162-163 °C(Solv: ethyl ether (60-29-7); ligroine (8032-32-4))
• Boiling Point: 576.8±43.0 °C(Predicted)
• PSA: 71.44
• pka: 2.48±0.10(Predicted)